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Compound of Interest

Compound Name: Diallylmethylamine

Cat. No.: B1582482 Get Quote

Application Notes and Protocols for
Diallylmethylamine
Audience: Researchers, scientists, and drug development professionals.

Introduction: Diallylmethylamine (C₇H₁₃N) is a tertiary amine used in various chemical

syntheses, including the preparation of quaternary ammonium salts.[1] Due to its chemical

properties, it presents significant hazards, including high flammability and corrosivity,

necessitating strict adherence to safety protocols in a laboratory setting.[1][2] These application

notes provide detailed procedures for the safe storage and handling of diallylmethylamine to

minimize risks to personnel and the environment.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of diallylmethylamine is

essential for its safe handling.
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Property Value Source

Molecular Formula C₇H₁₃N PubChem[2]

Molecular Weight 111.18 g/mol Sigma-Aldrich, PubChem[2]

Appearance Colorless liquid ChemicalBook[3]

Odor Disagreeable PubChem[3]

Boiling Point 111 °C Sigma-Aldrich[1]

Density 0.789 g/mL at 25 °C Sigma-Aldrich[1]

Flash Point 7.2 °C (45.0 °F) - closed cup Sigma-Aldrich[1]

Refractive Index n20/D 1.43 Sigma-Aldrich[1]

Safety and Hazard Information
Diallylmethylamine is classified as a hazardous substance. The following table summarizes

its GHS classifications and associated hazard statements.

GHS Classification Hazard Statement GHS Pictograms

Flammable Liquids, Category 2
H225: Highly flammable liquid

and vapor[2]
🔥

Skin Corrosion/Irritation,

Category 1B

H314: Causes severe skin

burns and eye damage[2]
corrosive

Acute Toxicity, Oral (optional) H302: Harmful if swallowed[2] ❗

Acute Toxicity, Dermal

(optional)

H312: Harmful in contact with

skin[2]
❗

Serious Eye Damage/Eye

Irritation, Category 1

H318: Causes serious eye

damage[2]
corrosive

Hazardous to the aquatic

environment, long-term hazard

(optional)

H412: Harmful to aquatic life

with long lasting effects[2]
(none)
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Signal Word: Danger[1][2]

Experimental Protocols
Proper PPE is mandatory when handling diallylmethylamine to prevent exposure.

PPE Specification

Eye/Face Protection Chemical safety goggles and a face shield.[4]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene), a flame-retardant lab coat, and

closed-toe shoes.[4][5][6]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[7][8] If inhalation risk is

high, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors is

necessary.[7]

Proper storage is crucial to prevent accidents and maintain the chemical's integrity.

Storage Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, open

flames, and other sources of ignition.[5][6][7] The storage area should be designated for

flammable liquids.[1]

Container: Keep the container tightly closed.[5][6]

Incompatible Materials: Store separately from acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and carbon dioxide.[7]

Security: Keep locked up or in an area accessible only to qualified or authorized personnel.

[5]

Adherence to the following handling procedures is essential for safety.

Work Area: Always work in a well-ventilated area, preferably under a chemical fume hood.[5]

[7][8]
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Grounding: To avoid ignition from static electricity, ground and bond containers and receiving

equipment during transfer.[6][7] Use only non-sparking tools.[7]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[5][6] Wash hands

thoroughly after handling.[5][6]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[6] Avoid breathing mist or vapors.

[5]

In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Response:

Evacuate: Evacuate personnel from the immediate area.[5][8]

Ventilate: Ensure adequate ventilation.[5][8]

Control Ignition Sources: Remove all sources of ignition.[6][7]

Containment: Use a non-combustible absorbent material (e.g., sand, earth) to soak up the

spill.[7]

Collection: Collect the absorbed material into a suitable, closed container for disposal.[7]

Decontamination: Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[5][8]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[5][8]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5][6][7]

Dispose of diallylmethylamine and contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the product to enter drains.[5]

[8]

Visualized Workflows
The following diagrams illustrate key workflows for handling diallylmethylamine.
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Safe Handling Workflow for Diallylmethylamine

Preparation

Handling

Cleanup & Disposal

Review SDS

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood)

Obtain Diallylmethylamine from Storage

Ground and Bond Containers

Perform Experimental Procedure

Properly Label and Store Unused Chemical

Dispose of Waste in Accordance with Regulations

Decontaminate Work Area

Remove and Clean PPE
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Diallylmethylamine Spill Response Flowchart

Spill Occurs

Evacuate Immediate Area

Alert Others and Supervisor

Assess Spill Size and Risk

Small, Manageable Spill

Small

Large or Unmanageable Spill

Large

Don Appropriate PPE Contact Emergency Services

Remove Ignition Sources

Ensure Ventilation

Contain Spill with Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste Properly

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diallylmethylamine 97 2424-01-3 [sigmaaldrich.com]

2. Diallylmethylamine | C7H13N | CID 75501 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Diallylamine | C6H11N | CID 31279 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. chemicalbook.com [chemicalbook.com]

7. fishersci.com [fishersci.com]

8. merckmillipore.com [merckmillipore.com]

To cite this document: BenchChem. [Standard laboratory procedures for storing and handling
Diallylmethylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582482#standard-laboratory-procedures-for-storing-
and-handling-diallylmethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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